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molecular formula C17H24N2O5 B8494427 Tert-butyl 4-[(tert-butoxycarbonyl)amino]-2-formylphenylcarbamate

Tert-butyl 4-[(tert-butoxycarbonyl)amino]-2-formylphenylcarbamate

Cat. No. B8494427
M. Wt: 336.4 g/mol
InChI Key: WNYKLZYNSNEVRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06800097B2

Procedure details

3.3 g (0.01 mol) 2,5-bis-tert.-butyloxycarbonylaminobromobenzene from step A are dissolved in 100 ml of water-free tetrahydrofuran under argon. 17 ml of a 1.6 molar etheric methyl lithium solution (0.03 mol) are gradually added. The reaction mixture is cooled to −20° C., 7 ml of a 1.5 molar tert.-butyl lithium solution (0.01 mol) are gradually added. After the addition has ended the solution is stirred for 30 minutes at the given temperature. Subsequently 1.2 g of dimethyl formamide (0.02 mol) are added and the reaction mixture is stirred for one hour at −20° C. After slowly heating to room temperature the reaction mixture is hydrolyzed with water and then poured into ether, the aqueous phase is extracted with ether and then the organic phase is dried over magnesium sulfate. The solvent is distilled away in a rotary evaporator and the residue is purified on silica gel with a petroleum ether/ethyl acetate solvent (9/1).
Name
2,5-bis-tert.-butyloxycarbonylaminobromobenzene
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step One
Name
methyl lithium
Quantity
0.03 mol
Type
reactant
Reaction Step Two
Name
tert.-butyl lithium
Quantity
0.01 mol
Type
reactant
Reaction Step Three
Name
dimethyl formamide
Quantity
1.2 g
Type
reactant
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
N-(4-tert.-butyloxycarbonylamino-2-formylphenyl)carbamic acid-tert. butylester

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([NH:8][C:9]1[CH:14]=[CH:13][C:12]([NH:15][C:16]([O:18][C:19]([CH3:22])([CH3:21])[CH3:20])=[O:17])=[CH:11][C:10]=1Br)=[O:7])([CH3:4])([CH3:3])[CH3:2].C[Li].C([Li])(C)(C)C.CN(C)[CH:33]=[O:34]>O.CCOCC>[C:1]([O:5][C:6](=[O:7])[NH:8][C:9]1[CH:14]=[CH:13][C:12]([NH:15][C:16]([O:18][C:19]([CH3:22])([CH3:21])[CH3:20])=[O:17])=[CH:11][C:10]=1[CH:33]=[O:34])([CH3:4])([CH3:3])[CH3:2]

Inputs

Step One
Name
2,5-bis-tert.-butyloxycarbonylaminobromobenzene
Quantity
3.3 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NC1=C(C=C(C=C1)NC(=O)OC(C)(C)C)Br
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Step Two
Name
methyl lithium
Quantity
0.03 mol
Type
reactant
Smiles
C[Li]
Step Three
Name
tert.-butyl lithium
Quantity
0.01 mol
Type
reactant
Smiles
C(C)(C)(C)[Li]
Step Four
Name
dimethyl formamide
Quantity
1.2 g
Type
reactant
Smiles
CN(C=O)C
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Six
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-20 °C
Stirring
Type
CUSTOM
Details
is stirred for 30 minutes at the given temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the addition
STIRRING
Type
STIRRING
Details
the reaction mixture is stirred for one hour at −20° C
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After slowly heating to room temperature the reaction mixture
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase is extracted with ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic phase is dried over magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent is distilled away in a rotary evaporator
CUSTOM
Type
CUSTOM
Details
the residue is purified on silica gel with a petroleum ether/ethyl acetate solvent (9/1)

Outcomes

Product
Details
Reaction Time
 30 min
Name
N-(4-tert.-butyloxycarbonylamino-2-formylphenyl)carbamic acid-tert. butylester
Type
Smiles
C(C)(C)(C)OC(NC1=C(C=C(C=C1)NC(=O)OC(C)(C)C)C=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.